2-Ethyl-6-(4-chlorophenyl)-3-phenylamino-pyridine

• IUPAC Name: 6-(4-chlorophenyl)-2-ethyl-N-phenylpyridin-3-amine
• InChI: InChI=1S/C19H17ClN2/c1-2-17-19(21-16-6-4-3-5-7-16)13-12-18(22-17)14-8-10-15(20)11-9-14/h3-13,21H,2H2,1H3
• InChI Key: SULFNSNJVICWJE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)C2=CC=C(C=C2)Cl)NC3=CC=CC=C3
• Molecular Formula: C19H17ClN2
• Molecular Weight: 308.8 g/mol

Description

2-Ethyl-6-(4-chlorophenyl)-3-phenylamino-pyridine (E6CP3PA) is an organic molecule that has gained increased attention in recent years due to its potential applications in scientific research and laboratory experiments. This molecule has a unique structure, consisting of a phenyl ring with a chlorine substituent, a pyridine ring, and an ethyl substituent. It is synthesized through a multi-step process, which involves the reaction of 4-chloroaniline with ethyl bromide and pyridine. This molecule has been studied extensively and has been found to possess a variety of biochemical and physiological effects.

Scientific Research Applications

2-Ethyl-6-(4-chlorophenyl)-3-phenylamino-pyridine has been studied extensively and has been found to possess a variety of biochemical and physiological effects. It has been used in a variety of scientific research applications, such as the study of the structure and function of enzymes and other proteins, the study of cell signaling pathways, and the study of gene expression. Additionally, it has been used in the development of new drugs and in the study of drug metabolism.

Mechanism of Action

The mechanism of action of 2-Ethyl-6-(4-chlorophenyl)-3-phenylamino-pyridine is not fully understood, but it is believed to act as an inhibitor of some enzymes, such as cyclooxygenase-2 (COX-2). It is believed that this compound binds to the active site of the enzyme, preventing it from catalyzing its reaction. Additionally, this compound has been shown to interact with some G-protein coupled receptors, such as the opioid receptor, which may explain its ability to modulate cell signaling pathways.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. It has been found to inhibit the activity of some enzymes, such as cyclooxygenase-2 (COX-2), and to interact with some G-protein coupled receptors, such as the opioid receptor. Additionally, this compound has been found to possess anti-inflammatory and analgesic properties, and to modulate cell signaling pathways.

Advantages and Limitations for Lab Experiments

2-Ethyl-6-(4-chlorophenyl)-3-phenylamino-pyridine has several advantages for use in lab experiments. It is relatively easy to synthesize and is not toxic to cells. Additionally, its ability to inhibit enzymes and interact with G-protein coupled receptors makes it a useful tool for studying the structure and function of proteins and cell signaling pathways. However, there are some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood and its effects on cells are not well characterized. Additionally, its effects on enzymes and G-protein coupled receptors can vary depending on the concentration used.

Future Directions

There are several potential future directions for the use of 2-Ethyl-6-(4-chlorophenyl)-3-phenylamino-pyridine in scientific research. One potential direction is to investigate its effects on other enzymes and G-protein coupled receptors. Additionally, further research could be done to better characterize its effects on cells and to investigate its potential applications in drug development. Additionally, further research could be done to investigate its potential therapeutic applications, such as its potential use as an anti-inflammatory or analgesic. Finally, further research could be done to investigate its potential toxic effects.

Synthesis Methods

2-Ethyl-6-(4-chlorophenyl)-3-phenylamino-pyridine is synthesized through a multi-step process, which involves the reaction of 4-chloroaniline with ethyl bromide and pyridine. The first step of the synthesis involves the reaction of 4-chloroaniline with ethyl bromide in the presence of a base, such as sodium hydroxide, to form the intermediate product, 4-chloro-2-ethyl-6-phenylaminopyridine. This intermediate product is then reacted with pyridine in the presence of an acid, such as hydrochloric acid, to form the final product, this compound.